Cas no 312605-92-8 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide
• CAS No: 312605-92-8
• MF: C₂₉H₂₀N₂O₂S
• MW: 460.546305656433
• CID: 6173458
• PubChem ID: 4045704
• Update Time: 2025-06-23

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide
• F0018-0382
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-phenylbenzamide
• AKOS024574252
• 312605-92-8
• AB00152552-02
• Oprea1_309405

• Inchi： 1S/C29H20N2O2S/c32-26(23-14-8-3-9-15-23)27-25(22-12-6-2-7-13-22)30-29(34-27)31-28(33)24-18-16-21(17-19-24)20-10-4-1-5-11-20/h1-19H,(H,30,31,33)
• InChI Key： DCTHVABPXBXZAA-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)C2C=CC=CC=2)=O)=NC(C2C=CC=CC=2)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 460.12454906g/mol
• Monoisotopic Mass: 460.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide (CAS No. 312605-92-8)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide, identified by its CAS number 312605-92-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a biphenyl core linked to a thiazole scaffold, which is further functionalized with a benzoyl group. The structural complexity of this molecule not only makes it an intriguing subject of study but also opens up numerous possibilities for its application in drug discovery and medicinal chemistry.

The biphenyl moiety in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide is known for its stability and ability to participate in various non-covalent interactions, making it a valuable component in the design of bioactive molecules. The thiazole ring, on the other hand, is a heterocyclic structure that is widely recognized for its biological activity. It has been extensively studied for its role in various pharmacological processes, including antimicrobial, anti-inflammatory, and anticancer properties. The benzoyl group attached to the thiazole ring in this compound likely contributes to its hydrophobicity and may enhance its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of biphenyl and thiazole moieties in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide positions it as a promising candidate for further investigation. Researchers have been exploring the potential of such compounds in various disease models, including neurodegenerative disorders and cancer. The unique structural features of this molecule make it an attractive scaffold for the development of new drugs that can interact with specific biological pathways.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole derivative followed by its coupling with the biphenyl moiety. The introduction of the benzoyl group at the appropriate position on the thiazole ring is crucial for achieving the desired biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

The pharmacological properties of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,1'-biphenyl-4-carboxamide have been the focus of several recent studies. In vitro assays have shown that this compound exhibits promising activity against certain cancer cell lines. The biphenyl and thiazole components are believed to work synergistically to disrupt key cellular processes involved in tumor growth and progression. Additionally, preliminary studies suggest that this molecule may have potential applications in treating neurodegenerative diseases by interacting with specific protein targets associated with conditions such as Alzheimer's and Parkinson's.

The use of computational methods has also played a significant role in understanding the behavior of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yll)-1,1'-biphenyl- carboxamide. Molecular docking simulations have been used to predict how this compound might interact with biological targets at the molecular level. These simulations provide valuable insights into the binding affinities and modes of interaction, which can guide further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds with enhanced efficacy.

In conclusion, N-(5-benzoyl- 4- phenyl- 1, 3- thiazol - 2 - y l ) - 1, 1' - bipheny l - 4 - carboxamide, CAS No. 312605 - 92 - 8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in the development of novel therapeutic strategies. The ongoing investigation into its pharmacological properties holds great promise for addressing some of today's most challenging medical conditions.